Cas no 1630839-91-6 (Methyl 4-bromo-2-methyl-6-nitrophenylacetate)

Methyl 4-bromo-2-methyl-6-nitrophenylacetate is a brominated and nitrated aromatic ester with applications in organic synthesis and pharmaceutical intermediate preparation. Its structure, featuring both bromo and nitro substituents, enhances reactivity in electrophilic and nucleophilic substitution reactions, making it valuable for constructing complex molecular frameworks. The ester group provides versatility for further functionalization, such as hydrolysis or reduction. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a precursor for heterocyclic systems. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and moisture.

Methyl 4-bromo-2-methyl-6-nitrophenylacetate structure

1630839-91-6 structure

Product Name:Methyl 4-bromo-2-methyl-6-nitrophenylacetate

CAS No:1630839-91-6

MF:C₁₀H₁₀BrNO₄

MW:288.094702243805

CID:4792461

Update Time:2025-10-16

Methyl 4-bromo-2-methyl-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-methyl-6-nitrophenylacetate
- Inchi： 1S/C10H10BrNO4/c1-6-3-7(11)4-9(12(14)15)8(6)5-10(13)16-2/h3-4H,5H2,1-2H3
- InChI Key： FWBJABKVKNYKFX-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(CC(=O)OC)=C(C)C=1)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 279
XLogP3: 2.6
Topological Polar Surface Area: 72.1

Methyl 4-bromo-2-methyl-6-nitrophenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013016133-250mg	Methyl 4-bromo-2-methyl-6-nitrophenylacetate	1630839-91-6	97%	250mg	504.00 USD	2021-05-31
Alichem	A013016133-500mg	Methyl 4-bromo-2-methyl-6-nitrophenylacetate	1630839-91-6	97%	500mg	823.15 USD	2021-05-31
Alichem	A013016133-1g	Methyl 4-bromo-2-methyl-6-nitrophenylacetate	1630839-91-6	97%	1g	1,475.10 USD	2021-05-31